molecular formula C6H7N5O B2548473 5-(1-methyl-1H-imidazol-2-yl)-1,3,4-oxadiazol-2-amine CAS No. 1421601-89-9

5-(1-methyl-1H-imidazol-2-yl)-1,3,4-oxadiazol-2-amine

Cat. No. B2548473
CAS RN: 1421601-89-9
M. Wt: 165.156
InChI Key: DLWURJNIWMHQFV-UHFFFAOYSA-N
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Description

The compound “5-(1-methyl-1H-imidazol-2-yl)-1,3,4-oxadiazol-2-amine” is a derivative of imidazole. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1, 3-diazole . The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .


Molecular Structure Analysis

Imidazole is a five-membered heterocyclic ring containing three carbon atoms, two nitrogen atoms, and two double bonds . Among two nitrogen atoms, one of which carries with a hydrogen atom is a pyrrole-type nitrogen atom, another is a pyridine type nitrogen atom . Hence, the imidazole ring belongs to the π electron-rich aromatic ring and can accept strong suction to the electronic group .

Scientific Research Applications

Antimicrobial Activity

Imidazole derivatives, including imidazole-oxadiazole, exhibit promising antimicrobial properties. Researchers have synthesized various imidazole-based compounds and evaluated their effectiveness against bacteria, fungi, and protozoa. These compounds could potentially serve as novel antibiotics or antifungal agents .

Anticancer Potential

Imidazole-containing compounds have been investigated for their antitumor activity. Imidazole-oxadiazole derivatives may interfere with cancer cell growth, making them potential candidates for cancer therapy. Researchers continue to explore their mechanisms of action and optimize their efficacy .

Anti-Inflammatory Agents

Imidazole derivatives often possess anti-inflammatory properties. Imidazole-oxadiazole compounds may modulate inflammatory pathways, making them relevant in treating inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease .

Antidiabetic Effects

Some imidazole-based molecules exhibit antidiabetic effects by influencing glucose metabolism or insulin sensitivity. Imidazole-oxadiazole derivatives could contribute to the development of new antidiabetic drugs .

Antiviral Activity

Researchers have explored imidazole derivatives as potential antiviral agents. Imidazole-oxadiazole compounds may inhibit viral replication or entry, making them valuable in the fight against viral infections .

Ulcerogenic Activity

Certain imidazole-containing drugs, including imidazole-oxadiazole derivatives, have been investigated for their ulcerogenic effects. Understanding their impact on gastric mucosa and ulcer formation is crucial for drug safety and management .

These applications highlight the versatility of imidazole-oxadiazole compounds and their potential impact across various fields of research. Further studies are needed to fully explore their therapeutic potential and mechanisms of action . If you’d like more information on specific aspects or additional applications, feel free to ask! 😊

properties

IUPAC Name

5-(1-methylimidazol-2-yl)-1,3,4-oxadiazol-2-amine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H7N5O/c1-11-3-2-8-4(11)5-9-10-6(7)12-5/h2-3H,1H3,(H2,7,10)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DLWURJNIWMHQFV-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C=CN=C1C2=NN=C(O2)N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H7N5O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

165.15 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-(1-methyl-1H-imidazol-2-yl)-1,3,4-oxadiazol-2-amine

CAS RN

1421601-89-9
Record name 5-(1-methyl-1H-imidazol-2-yl)-1,3,4-oxadiazol-2-amine
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